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Compound of Interest

Compound Name: 3,3"-Azanediyldipropionic acid-d8

Cat. No.: B15140915

Essential Safety and Handling Guide for 3,3'-
Azanediyldipropionic acid-d8

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling 3,3'-Azanediyldipropionic acid-d8.
The following procedures are based on the safety data for the non-deuterated parent
compound, 3,3'-Iminodipropionic acid, and are considered applicable to the deuterated form.

Hazard Identification and Classification

Based on the Global Harmonized System (GHS), the parent compound, 3,3'-Iminodipropionic
acid, is classified with the following hazards:

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.
e H335: May cause respiratory irritation.

The signal word for this chemical is Warning.

Personal Protective Equipment (PPE)
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To ensure personal safety and minimize exposure, the following personal protective equipment

is mandatory when handling 3,3'-Azanediyldipropionic acid-d8:

PPE Category

Item

Specifications

Eye and Face Protection

Safety glasses with side

shields or chemical safety
goggles

Must conform to OSHA's 29
CFR 1910.133 or European
Standard EN166[1][2]. A face
shield should be worn if there

is a risk of splashing][3].

Skin Protection

Chemical-resistant gloves

Butyl or nitrile rubber gloves
are recommended. Gloves
must be inspected for integrity
before each use and changed

immediately if contaminated[3]

[4].

Laboratory coat

A standard lab coat is required.

For procedures with a higher
risk of splashes, a chemical-
resistant apron should be worn

over the lab coat[3].

Respiratory Protection

Air-purifying respirator with

organic vapor (OV) cartridges

Required when working
outside of a certified chemical
fume hood or in poorly
ventilated areas. A fit test is

necessary before initial use[3]

[4].

Operational Plan for Safe Handling

Adherence to a strict operational workflow is critical to prevent contamination and ensure user
safety.

1. Engineering Controls:
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» Always handle 3,3'-Azanediyldipropionic acid-d8 inside a certified chemical fume hood to
minimize inhalation of dust or vapors.

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area[1].

2. Procedural Steps:
o Before starting work, ensure all necessary PPE is correctly worn.

e Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory[4].

e Avoid direct contact with the skin, eyes, and clothing[1].
e Do not eat, drink, or smoke in the laboratory.

» Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated
areal[4].

3. Emergency Procedures:

 In case of skin contact: Immediately wash the affected area with plenty of soap and water. If
skin irritation occurs, seek medical attention.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

« If inhaled: Move the person to fresh air and keep them comfortable for breathing. If
respiratory irritation persists, seek medical attention.

 If swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.

Disposal Plan

All waste containing 3,3'-Azanediyldipropionic acid-d8 must be treated as hazardous waste
and disposed of according to local, state, and federal regulations.
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1. Waste Segregation and Collection:

o Collect all residual chemical and contaminated materials (e.g., gloves, wipes) in a dedicated,
clearly labeled, and sealed hazardous waste container[3].

e The container must be compatible with the chemical; the original container is often a suitable
choice.

2. Labeling:

e The hazardous waste container must be clearly labeled with the words "HAZARDOUS
WASTE" and the full chemical name: "3,3'-Azanediyldipropionic acid-d8"[5].

3. Storage and Disposal:
o Store the sealed hazardous waste container in a designated satellite accumulation area.
» Arrange for pickup and disposal through a licensed chemical waste disposal vendor.

Chemical and Physical Properties

The following data is for the non-deuterated parent compound, 3,3'-Iminodipropionic acid.

Property Value

Molecular Formula C6H11NO4

Molecular Weight 161.16 g/mol

Appearance White to almost white powder or crystals
Melting Point 156 °C

Solubility Soluble in water

Storage Temperature Refrigerated (0-10°C)

Experimental Workflow and Logical Relationships
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The following diagrams illustrate the procedural flow for safely handling and disposing of 3,3'-
Azanediyldipropionic acid-d8.

Safe Handling Workflow for 3,3'-Azanediyldipropionic acid-d8

Preparation
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:
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Click to download full resolution via product page

Caption: Workflow for safe handling of 3,3'-Azanediyldipropionic acid-d8.

Disposal Plan for 3,3'-Azanediyldipropionic acid-d8 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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